N-Benzyl-6-chloropyrazin-2-amine

• IUPAC Name: N-benzyl-6-chloropyrazin-2-amine
• InChI: InChI=1S/C11H10ClN3/c12-10-7-13-8-11(15-10)14-6-9-4-2-1-3-5-9/h1-5,7-8H,6H2,(H,14,15)
• InChI Key: HPWNUTJQNSNNAA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC2=CN=CC(=N2)Cl
• Molecular Formula: C11H10ClN3
• DSSTOX Substance ID: DTXSID70470933
• Molecular Weight: 219.67 g/mol
• CAS RN: 426829-61-0

Description

N-Benzyl-6-chloropyrazin-2-amine is a chemical compound with the CAS Number: 426829-61-0. It is a benzyl-substituted pyrazinyl amine with a chloro group attached to its second position. It is commonly used in various fields of scientific research and industry.

Molecular Structure Analysis

The molecular formula of N-Benzyl-6-chloropyrazin-2-amine is C11H10ClN3. The InChI code is 1S/C11H10ClN3/c12-10-7-13-8-11(15-10)14-6-9-4-2-1-3-5-9/h1-5,7-8H,6H2,(H,14,15). The molecular weight is 219.67.

Physical And Chemical Properties Analysis

N-Benzyl-6-chloropyrazin-2-amine is a solid. It has a boiling point of 359.5±37.0C at 760 mmHg. It should be stored in a dark place, in an inert atmosphere, at 2-8C.

Scientific Research Applications

A2B Adenosine Receptor Antagonists

. These compounds are significant in pharmacology as they can modulate the adenosine receptors in the body, which are involved in various physiological processes including cardiac rhythm, neuronal activity, and immune function. Antagonists of the A2B receptor have potential therapeutic applications in treating diseases such as asthma, ischemia, and certain types of cancer.

Biologically Active Compounds

. Researchers can modify its structure to produce molecules that interact with biological systems, leading to potential new drugs or biochemical tools. This versatility makes it a valuable starting point for drug discovery and biochemical research.

Safety and Hazards

N-Benzyl-6-chloropyrazin-2-amine is classified as a combustible liquid. It is harmful if swallowed or in contact with skin. It causes severe skin burns and eye damage. It is also harmful to aquatic life. Precautionary measures include avoiding dust formation, avoiding breathing mist, gas or vapours, avoiding contact with skin and eyes, and using personal protective equipment.

Mechanism of Action

Target of Action

N-Benzyl-6-chloropyrazin-2-amine primarily targets Cyclin-dependent kinase 2 (CDK2) . CDK2 is a crucial protein in the regulation of the cell cycle, playing a significant role in cell division and growth.

Pharmacokinetics

It is suggested that the compound hashigh gastrointestinal absorption and is BBB permeant . . These properties suggest that N-Benzyl-6-chloropyrazin-2-amine could have good bioavailability.

Synthesis routes and methods I

Procedure details

In a procedure analogous to example 1, reaction of benzylamine (3.21 g, 30.0 mmol) and 2,6-dichloropyrazine (1.49 g, 10.0 mmol) furnished the product (2.15 g, 98%).

Synthesis routes and methods II

Procedure details

A mixture of 2,6-dichloropyrazine (1.31 g, 8.8 mmol), benzylamine (1.15 g, 10.7 mmol) and K2CO3 (1.65 g, 11.9 mmol) in acetonitrile (6 mL) was heated at 85° C. for 13 h in a sealed pyrex flask. The reaction mixture was diluted with dichloromethane, filtered and concentrated in vacuo. The yellow solid residue was dissolved in a small volume of methanol and purified by silica gel chromatography (18×4 cm) using CHCl3/MeOH (98:2) as eluent. A second purification (SiO2; 16×4 cm) using CHCl3 as eluent furnished 1.55 g (81%) of the title compound as a light yellow solid. HRMS m/z calcd for C11H10ClN3 (M)+ 219.0563, found 219.0568. Anal. (C11H10ClN3) C, H, N.

Synthesis routes and methods III

Procedure details

In analogy to the procedure described for the preparation of intermediates A-20, benzyl-amine was reacted with 2,6-dichloropyrazine in presence of Hunig's base to give the title compound as a light yellow foam. MS: 220.1 (M+H+).